Cas no 1808069-59-1 ((3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate)

• Product Name: (3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate
• CAS No: 1808069-59-1
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• MDL: MFCD02089479
• CID: 5668610
• PubChem ID: 17998812
• Update Time: 2025-10-22

(3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL (3R,4S)-4-(4-CHLOROPHENYL)PYRROLIDINE-3-CARBOXYLATE
• Trans (+/-) 4-(4-chlorophenyl)pyrrolidine-3-methylcarboxylate, HCl
• BS-29506
• 813425-70-6
• AKOS015898224
• trans-methyl-4-(4-chlorophenyl)pyrrolidine-3-carboxylate
• Trans-methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate
• Rel-methyl (3R,4S)-4-(4-chlorophenyl)pyrrolidine-3-carboxylate
• 1808069-59-1
• (3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate
• A840105
• trans-4-(4-chloro-phenyl)-pyrrolidine-3-carboxylic acid methyl ester

• MDL： MFCD02089479
• Inchi： 1S/C12H14ClNO2/c1-16-12(15)11-7-14-6-10(11)8-2-4-9(13)5-3-8/h2-5,10-11,14H,6-7H2,1H3/t10-,11+/m1/s1
• InChI Key： SFAIJGZFZQBGLO-MNOVXSKESA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1CNC[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on (3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate

Introduction to (3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate (CAS No. 1808069-59-1)

(3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate, identified by its CAS number 1808069-59-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry defined by the (3R,4S) configuration, along with the presence of a methyl group and a 4-chlorophenyl substituent, contributes to its unique chemical properties and makes it a subject of intense study in drug discovery.

The< strong>pyrrolidine ring is a fundamental structural motif in many bioactive molecules, including natural products and synthetic drugs. Its flexibility and ability to adopt various conformations make it an ideal scaffold for designing compounds with tailored biological activities. In particular, the (3R,4S)-configuration of this compound suggests a high degree of specificity in its interactions with biological targets, which is a critical factor in the development of novel therapeutic agents.

Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate exhibits several notable features that make it of interest in pharmaceutical research. The ester functionality at the 3-position provides a site for further chemical modification, enabling the synthesis of derivatives with enhanced pharmacological properties. Additionally, the 4-chlorophenyl group introduces a lipophilic moiety that can influence the compound's solubility and membrane permeability, factors that are crucial for drug absorption and distribution.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between< strong> (3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate and biological targets. Studies have shown that this compound can interact with various enzymes and receptors, suggesting potential applications in treating conditions such as neurological disorders, inflammation, and metabolic diseases. The precise stereochemical arrangement of the pyrrolidine ring appears to be key in modulating these interactions, highlighting the importance of enantioselective synthesis in drug development.

The< strong>CAS number 1808069-59-1 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized nomenclature is essential for researchers who need to reference or purchase this compound for their studies. The availability of high-quality synthetic materials under this CAS number has accelerated research efforts in several laboratories worldwide.

In vitro studies have demonstrated that< strong> (3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate exhibits promising pharmacological effects. For instance, preliminary data suggest that it may inhibit certain enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Furthermore, its interaction with specific receptors has been explored as a potential therapeutic strategy for neurological disorders characterized by aberrant receptor signaling.

The synthesis of< strong> (3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate involves complex organic transformations that require careful optimization to achieve high enantiomeric purity. Stereocontrol techniques such as chiral auxiliary-assisted synthesis or enzymatic resolution have been employed to ensure the desired stereochemical configuration. These synthetic methodologies are critical for producing compounds that exhibit the intended biological activity without unwanted side effects.

The< strong>pyrrolidine scaffold is not only found in pharmaceuticals but also in natural products that have been used for centuries in traditional medicine. Modern synthetic approaches have allowed researchers to modify these natural structures into more potent and selective drugs. The< strong>Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate derivative represents an example of how classical pharmacophores can be repurposed for new therapeutic applications.

Economic considerations also play a significant role in the development and commercialization of pharmaceutical compounds like< strong> (3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate. The cost-effectiveness of its synthesis and scalability are crucial factors that determine its viability for large-scale production. Advances in green chemistry principles have led to more sustainable synthetic routes that reduce waste and energy consumption without compromising yield or purity.

The regulatory landscape surrounding new drug development requires thorough characterization of compounds such as< strong>Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate. Documentation must include detailed information on its chemical structure, physical properties, stability profiles, and toxicological data. Compliance with international regulatory standards ensures that these compounds can be safely tested in clinical trials and eventually approved for human use.

In conclusion,< strong>(3R,4S)-Methyl 4-(4-chlorophenyl)pyrrolidine-3-carboxylate (CAS No. 1808069-59-1) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional groups make it an attractive candidate for further investigation into various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation drugs.